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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the production of

muconolactone, a valuable lactone intermediate, using metabolically engineered

microorganisms. The focus is on the strategic engineering of Pseudomonas putida KT2440, a

robust and versatile microbial chassis for biochemical production.

Application Notes
Muconolactone is an intermediate in the β-ketoadipate pathway, a central route for the

microbial catabolism of aromatic compounds. Its chemical structure makes it a precursor for

various polymers and specialty chemicals. Metabolic engineering offers a sustainable

alternative to traditional chemical synthesis for producing muconolactone from renewable

feedstocks like glucose or lignin-derived aromatic compounds.

The primary strategy for microbial muconolactone production involves the targeted deletion of

the pcaD gene in host organisms that possess a functional β-ketoadipate pathway, such as

Pseudomonas putida. The pcaD gene encodes the enzyme β-ketoadipate enol-lactone

hydrolase, which catalyzes the conversion of β-ketoadipate enol-lactone to β-ketoadipate. A

deletion of pcaD blocks this pathway, leading to the accumulation of upstream intermediates,

which are then converted to muconolactone.

Engineered strains of P. putida have demonstrated significant potential for high-titer

muconolactone production. By leveraging advanced genetic tools and optimized fermentation
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strategies, it is possible to achieve industrially relevant production metrics.

Quantitative Data on Muconolactone Production
The following table summarizes key quantitative data from metabolic engineering studies

focused on muconolactone production in Pseudomonas putida.

Host
Strain

Genetic
Modificati
on

Substrate Titer (g/L)
Yield
(mol/mol)

Productiv
ity (g/L/h)

Referenc
e

P. putida

KT2440
ΔpcaD

Protocatec

huic acid
- - - [1]

P. putida

KT2440

ΔpcaD,

engineered

for glucose

utilization

to produce

protocatec

huate

Glucose 24 - - [1]

P. putida

KT2440

ΔpcaJ

(produces

β-

ketoadipic

acid)

Glucose

41 (β-

ketoadipic

acid)

- - [1]

Metabolic Pathway for Muconolactone Production
The production of muconolactone in engineered P. putida is achieved by diverting

intermediates from the native aromatic catabolism pathway. The diagram below illustrates the

metabolic route from protocatechuate, a key intermediate derived from both lignin components

and glucose (via the shikimate pathway), to muconolactone upon the deletion of the pcaD

gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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